7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one

• Molecular Formula: C7H5ClN2OS
• Molecular Weight: 200.65 g/mol
• IUPAC Name: 7-chloro-1H-pyrido[2,3-b][1,4]thiazin-2-one
• InChI: InChI=1S/C7H5ClN2OS/c8-4-1-5-7(9-2-4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
• InChI Key: NJJQEKMLTOWDLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)N=CC(=C2)Cl

Description

7-Chloro-1H-pyrido[2,3-b][1,4]thiazin-2(3H)-one is a useful research compound. Its molecular formula is C7H5ClN2OS and its molecular weight is 200.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 2-mercaptoacetate (2.0 mL, 18.4 mmol) in water (5.03 mL, 12.27 mmol) was added NaOH (0.491 g, 12.27 mmol). The reaction was stirred at rt for 10 min. After this time a solution of 2,5-dichloropyridin-3-amine (2.0 g, 12.27 mmol) in EtOH (20 mL) was added and the reaction was heated at reflux for 4 days and cooled to rt. The resulting precipitate was filtered and washed with hexanes (50 mL) and MeOH (5 mL) to give 7-chloro-1H-pyrido-[2,3-b][1,4]thiazin-2(3H)-one as a white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 10.76 (1H, d, J=0.6 Hz), 8.15 (1H, d, J=2.2 Hz), 7.31 (1H, d, J=2.3 Hz), 3.59-3.74 (2H, m). Mass Spectrum (ESI) m/e=201.0 (M+1).